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This technical guide provides an in-depth exploration of the history of the discovery and initial
applications of the element iodine. It is intended for researchers, scientists, and drug
development professionals, offering a detailed account of the seminal experiments, early
therapeutic uses, and other pioneering applications of this essential element.

The Serendipitous Discovery of lodine

lodine was discovered in 1811 by the French chemist Bernard Courtois in Dijon, France.[1][2]
[3] The discovery was accidental, a byproduct of his work manufacturing saltpeter (potassium
nitrate), a crucial component of gunpowder, for the Napoleonic Wars.[1][4]

Experimental Protocol: Courtois's Discovery

At the time, saltpeter was produced using wood ash. However, a shortage of wood led Courtois
to use the ash of abundant seaweeds, particularly from the coasts of Normandy and Brittany,
as an alternative source of potassium salts.[5][6] While processing the seaweed ash, Courtois
encountered an issue with the corrosion of his copper vats.[4] In an attempt to clean the vats
and investigate the cause of the corrosion, he added sulfuric acid to the seaweed ash residue.
[4] To his surprise, this produced a violet-colored vapor that subsequently condensed into dark,
lustrous crystals on the colder surfaces of the vats.[1][4][7]

While precise quantitative details of Courtois's original experiment are not well-documented,
the general procedure can be outlined as follows:
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Courtois suspected he had found a new element but lacked the resources to fully investigate
his findings. He shared samples with other prominent chemists, including Joseph Louis Gay-
Lussac and Humphry Davy, who independently confirmed that "Substance X" was indeed a
new element.[1][4] Gay-Lussac named it "iode" (iodine) after the Greek word "ioeides,"
meaning "violet-colored," a reference to the color of its vapor.[1]

Early Industrial Production of lodine from Seaweed

The discovery of iodine spurred the development of a new industry centered on its extraction
from seaweed. The primary raw material was "kelp," the ash produced from burning various

types of seaweed.

Experimental Protocol: 19th-Century lodine Production
from Kelp

The industrial process for iodine extraction in the 19th century was a multi-step procedure that
involved the following key stages:
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The iodine content in kelp varied depending on the type of seaweed and the burning process,
but well-prepared kelp could yield a significant amount of this valuable new element.

Early Medical Applications of lodine

The medical community quickly recognized the therapeutic potential of iodine, leading to its
widespread use in various treatments.

Treatment of Goiter

One of the most significant early medical applications of iodine was in the treatment of goiter,
an enlargement of the thyroid gland. While traditional remedies using burnt sponge and
seaweed had been employed for centuries, the Swiss physician Jean-Frangois Coindet was
the first to hypothesize that iodine was the active ingredient.[1][4] In 1819, he began treating
goiter patients with iodine preparations with remarkable success.[1]

Coindet's treatment regimen involved the administration of various iodine solutions. The
following table summarizes the preparations and dosages he employed:

Preparation Composition Dosage

Initially, 10 drops three times a
Tincture of lodine A solution of iodine in alcohol. day, increasing to 15, then 20

drops three times a day.

) S Dosages were adjusted, with
_ _ _ A solution of potassium iodide .
Potassium lodide Solution ) 20 drops containing
in water. _ o
approximately 50 mg of iodine.

A solution containing both
lodide-lodine Solution elemental iodine and Similar dosage to the tincture.

potassium iodide.

_ _ 1.9 g of potassium iodate in 45 _ _
lodine Ointment Applied topically to the neck.
g of hog lard.

The treatment duration was typically 8-10 weeks, during which Coindet observed significant
reductions in the size of his patients' goiters.[8]
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Coindet's work laid the foundation for understanding iodine's role in thyroid function. The
progression of this understanding is illustrated in the following diagram:
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It is important to note that the early use of iodine for goiter was not without its risks.
Overenthusiastic use and high doses led to "iodism," a condition characterized by a range of
adverse effects.[9] This led to a period where iodine prophylaxis was discredited before being
revived with a better understanding of appropriate dosages.[9]

lodine as an Antiseptic

The antiseptic properties of iodine were another groundbreaking discovery. It was recognized
as a potent agent for preventing and treating infections long before the widespread acceptance
of germ theory.

Tincture of iodine, a solution of elemental iodine in alcohol, became a widely used antiseptic.
The composition of these early tinctures varied, but they typically contained 2-7% elemental
iodine.[10] Potassium or sodium iodide was often added to improve the solubility of iodine in
the aqueous-alcoholic solvent.[10]

Antiseptic Solution Typical Composition

2% elemental iodine, 2.4% sodium iodide in

Tincture of lodine (Weak) 50% ethanol
o ethanol.

) ) 7% elemental iodine, 5% potassium iodide in
Tincture of lodine (Strong)
alcohol.

) 5% iodine and 10% potassium iodide in distilled
Lugol's lodine (Aqueous) ter 6]
water.

These solutions were used for disinfecting wounds, pre-operative skin preparation, and even
for sanitizing drinking water in emergencies.[10][11] The use of iodine as an antiseptic was
documented during the American Civil War to treat infections and prevent "mortification of the
flesh."[12]

Early Applications of lodine in Photography

Beyond medicine, iodine played a pivotal role in the development of early photography,
specifically in the daguerreotype process, introduced by Louis-Jacques-Mandé Daguerre in
1839.
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Experimental Protocol: The Daguerreotype Process

The creation of a daguerreotype was a meticulous process that relied on the light-sensitive
properties of silver halides, formed by the reaction of silver with iodine and other halogens.
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Workflow of the Daguerreotype Process

E. Polishing a Silver-Plated Copper Plate to a Mirror FiniSD

G. Sensitization of the Plate with lodine Fumes (forming Silver Iodidea

G. (Optional but common) Further Sensitization with Bromine Fumea

G. Exposure of the Sensitized Plate in a Camera

G. Development of the Latent Image over Hot Mercury Fumea

G. Fixing the Image with a Solution of Sodium Thiosulfata

G (Optional) Toning with Gold Chloride to Enhance and Preserve the Imaga

G. Final, Unique Daguerreotype Imagej

Click to download full resolution via product page

Workflow of the Daguerreotype Process
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The use of iodine was a critical step in creating the light-sensitive surface of the daguerreotype
plate. The subsequent addition of bromine fumes was found to significantly reduce the required
exposure time, making portrait photography more practical.

Conclusion

The discovery of iodine by Bernard Courtois in 1811 set in motion a cascade of scientific and
technological advancements. From its early, life-changing application in the treatment of goiter
to its vital role as an antiseptic and its foundational contribution to the art of photography,
iodine rapidly established itself as an element of imnmense importance. The early experimental
protocols and applications detailed in this guide highlight the ingenuity and empirical approach
of 19th-century scientists and medical professionals. Their work laid the groundwork for our
modern understanding of iodine's essential role in human health and its continued use in a
wide array of scientific and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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